Cas no 3724-61-6 (Butanoic acid, dodecylester)

• Product Name: Butanoic acid, dodecylester
• CAS No: 3724-61-6
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 311611
• PubChem ID: 245572
• Update Time: 2025-04-19

Butanoic acid, dodecylester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, dodecylester
• dodecyl butanoate
• Buttersaeure-dodecylester
• butyric acid dodecyl ester
• Dodecyl butyrate
• UNII-89S03I5Q3S
• NCIOpen2_002339
• NSC57649
• FEMA NO. 4340
• 89S03I5Q3S
• Butanoic acid, dodecyl ester
• CHEBI:174367
• butanoic acid dodecyl ester
• DTXSID40863257
• WE(12:0/4:0)
• NSC 57649
• DODECYLBUTYRATE
• LMFA07010424
• Q27270062
• JEPXJYKYHMEESP-UHFFFAOYSA-N
• DODECYL BUTYRATE [FHFI]
• n-dodecyl butyrate
• SCHEMBL2891994
• 1-Dodecanol, butanoate
• Dodecyl butyrate #
• Butyric acid, dodecyl ester
• NSC-57649
• 3724-61-6
• LAURYL BUTANOATE
• LAURYL BUTYRATE

• Inchi： 1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-13-15-18-16(17)14-4-2/h3-15H2,1-2H3
• InChI Key： JEPXJYKYHMEESP-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 256.24000
• Monoisotopic Mass: 256.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8561 (estimate)
• Melting Point: -36°C (estimate)
• Boiling Point: 299.67°C (estimate)
• Flash Point: 139.8°C
• Refractive Index: 1.4148 (estimate)
• PSA: 26.30000
• LogP: 5.25060
• FEMA: 4340 | DODECYL BUTYRATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters